Cas no 32507-77-0 (17-(5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one)

17-(5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one structure

32507-77-0 structure

Product Name:17-(5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one

CAS No:32507-77-0

Molecular Formula:C₂₈H₄₄O

Molecular Weight:396.6484

CID:308392

PubChem ID:99511

17-(5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one Properties

Names and Identifiers

- Ergosta-7,22-dien-3-one
- 17-[(Z)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- ergost-7,22-diene-3-ol
- NSC 231803
- [ "" ]
- 17-(5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a
- 32507-77-0
- CHEMBL5191846
- 17-(5,6-dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- (9R,10S,13R,14R,17R)-17-[(2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- CID 99511
- (24S)24-Methylcholesta-7,22-dien-3-one
- DA-63257
- InChIKey： AHWOEMBXZXGDBQ-UHFFFAOYSA-N
- Inchi： 1S/C28H44O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-8,10,18-21,24-26H,9,11-17H2,1-6H3
- SMILES： O=C1C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])(C1([H])[H])C([H])([H])C([H])=C1C2([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])(C([H])(C([H])=C([H])C([H])(C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])C21[H]

Computed Properties

Exact Mass: 396.33900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 396.339216023g/mol
Heavy Atom Count: 29
Complexity: 699
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Covalently-Bonded Unit Count: 1
XLogP3: 7.3
Topological Polar Surface Area: 17.1

Experimental Properties

LogP: 7.61890
PSA: 17.07000
Boiling Point: 487.5±44.0 °C at 760 mmHg
Melting Point: 183-184 ºC
Vapor Pressure: 0.0±2.8 mmHg at 25°C
Flash Point: 213.0±20.7 °C
Solubility: Insuluble (8.3E-6 g/L) (25 ºC),
Color/Form: Powder
Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),

17-(5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF87124-5mg	Ergosta-7,22-dien-3-one	32507-77-0	95.0%	5mg	$444.00	2024-04-20
TargetMol Chemicals	TN3983-5 mg	Ergosta-7,22-dien-3-one	32507-77-0	98%	5mg	￥ 5,980
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E77540-5 mg	17-[(Z)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one	32507-77-0		5mg	¥2880.0	2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3983-1 mg	Ergosta-7,22-dien-3-one	32507-77-0		1mg	￥1475.00	2022-04-26

17-(5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one Suppliers

BioBioPha

Audited Supplier

(CAS:32507-77-0)

MR./MRS.:ZHENG JING LI

Phone:18788556290

Email:xp.zheng@mail.biobiopha.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:32507-77-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI JI XIANG Biotechnology Co., Ltd.

Audited Supplier

(CAS:32507-77-0)

MR./MRS.:ZHOU JING LI

Phone:

Email:1791635336@qq.com

17-(5,6-Dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one Related Literature

1. The phytochemistry and pharmacology of medicinal fungi of the genus Phellinus: a review

Pingya He,Yi Zhang,Ning Li Food Funct. 2021 12 1856
2. Hydroxy-steroids. Part XIII. 5β-Ergosta-7,22-dien-3-one and related compounds

A. T. de B. Andrews,A. D. Boul,G. D. Meakins,M. J. Sledge J. Chem. Soc. C 1970 1052
3. Chemistry of fungi. Part III. Constituents of Coriolus sanguineus Fr.

R. C. Cambie,P. W. Le Quesne J. Chem. Soc. C 1966 72
4. 217. Steroids. Part I. 4α-Methylergostane

R. óDorchaí,P. J. Flanagan,J. B. Thomson J. Chem. Soc. 1964 1142
5. 930. The methylation and formylation of 5β-lumista-7,22-dien-3-one

W. T. Pike,G. H. R. Summers,W. Klyne J. Chem. Soc. 1965 5064
6. Two new triterpene acids from Phellinus pomaceus

A. G. González,J. Bermejo Barrera,M. J. Mediavilla Pérez,F. J. Toledo Marante,A. Perales J. Chem. Soc. Perkin Trans. 1 1986 551
7. 262. Long-range effects in alicyclic systems. Part III. The relative rates of condensation of some steriod and triterpenoid ketones with benzaldehyde

D. H. R. Barton,F. McCapra,P. J. May,F. Thudium J. Chem. Soc. 1960 1297
8. Extractives from sporophores of some Fomes species

H. D. Munro,O. C. Musgrave J. Chem. Soc. C 1971 685
9. 528. The chemistry of triterpenes and related compounds. Part XXXIII. The isolation of ergosta-7 : 22-dien-3-one from Fomes fomentarius

H. R. Arthur,T. G. Halsall,R. D. Smith J. Chem. Soc. 1958 2603
10. 366. Steroids of unnatural configuration. Part IX. Oxidation of 9α-lumisterol (pyrocalciferol) and 9β-ergosterol (isopyrocalciferol) with perbenzoic acid

G. M. L. Cragg,G. D. Meakins J. Chem. Soc. 1965 2054